Cas no 2172063-38-4 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid
• CAS No: 2172063-38-4
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6499232
• PubChem ID: 165588984
• Update Time: 2025-07-21

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid
• 2172063-38-4
• EN300-1556236
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid

• Inchi： 1S/C24H27NO4/c1-23(2)12-13-24(3,14-21(26)27)25(23)22(28)29-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,26,27)
• InChI Key： ABJAHPBVYIMWRL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C(C)(C)CCC1(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid

Introduction to 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid (CAS No. 2172063-38-4)

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid, identified by its CAS number 2172063-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a pyrrolidinone moiety linked to a fluorene derivative through an ester group. The structural features of this compound make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The core structure of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid consists of a 2,5,5-trimethylpyrrolidinone ring substituted with a fluorene group at the 1-position. The methoxycarbonyl (MOC) group serves as an important protecting group for the amine functionality present in the pyrrolidinone ring. This protecting group is often employed in synthetic chemistry to prevent unwanted side reactions during multi-step syntheses. The acetic acid moiety at the terminal position of the molecule suggests potential applications in the development of bioactive compounds that require carboxylic acid functionalities for receptor binding or metabolic stability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrrolidinone derivatives, in particular, have been extensively studied due to their structural versatility and biological activity. The fluorene moiety, known for its rigidity and hydrophobicity, can enhance the binding affinity of a molecule to its target receptor. Additionally, the presence of multiple chiral centers in 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid makes it an attractive scaffold for designing enantiomerically pure drugs with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with fewer side effects. The structural features of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid, particularly the combination of the pyrrolidinone and fluorene moieties, make it a promising candidate for such applications.

Recent studies have demonstrated the effectiveness of pyrrolidinone derivatives as inhibitors of various kinases. For instance, compounds similar to 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid have shown promise in inhibiting tyrosine kinases and serine/threonine kinases. These kinases are involved in signal transduction pathways that are aberrantly activated in cancer cells. By targeting these kinases, researchers hope to develop novel anticancer agents that can selectively kill cancer cells while sparing healthy cells.

The synthesis of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid involves several key steps that highlight the importance of protecting group chemistry and transition metal-catalyzed reactions. The introduction of the fluorene derivative into the pyrrolidinone ring typically requires a palladium-catalyzed cross-coupling reaction between a halogenated fluorene and an organometallic reagent derived from the pyrrolidinone precursor. The subsequent protection of the amine functionality with a methoxycarbonyl group is achieved using reagents such as dimethylformamide (DMF) and diisopropylethylamine (DIPEA).

The final step involves deprotection under acidic conditions to yield 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5,5-trimethylpyrrolidin-2-yl)acetic acid free from any protecting groups. This synthetic route underscores the importance of carefully controlling reaction conditions to ensure high yield and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing intermediates and final products.

The biological activity of CAS No 2172063-384 has been preliminarily evaluated in vitro using cell-based assays. These assays have shown that this compound exhibits moderate inhibitory activity against several kinases, including EGFR (epidermal growth factor receptor), VEGFR (vascular endothelial growth factor receptor), and PDGFR (platelet-derived growth factor receptor). These kinases are known to be overexpressed in various cancers and are therefore attractive targets for drug development.

Further studies are needed to fully elucidate the mechanism of action and potential therapeutic applications of this compound. In vivo studies using animal models will provide valuable insights into its efficacy and safety profile. Additionally, structure-based drug design techniques can be employed to optimize its binding affinity and selectivity for specific kinases.

The development of novel kinase inhibitors represents one of the most active areas of research in oncology today. With advancements in synthetic chemistry and computational modeling tools， researchers are now better equipped than ever before to design molecules with high specificity and potency against disease-causing targets such as kinases.

In conclusion,CAS No 2172063 - 38 - 4 represents an exciting new entry into this rapidly evolving field。 Its unique structural features make it a promising candidate for further exploration as a kinase inhibitor。 As research continues， we can expect more insights into its biological activity， potential therapeutic applications， and synthetic methodologies。 These efforts will contribute significantly to our understanding not only this particular compound but also advance our overall approach toward developing next-generation drugs。